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Compound of Interest

Compound Name: Octyl methacrylate

Cat. No.: B039779

An In-depth Technical Guide to Octyl Methacrylate: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl methacrylate is a versatile monomer used in a wide range of applications, particularly in
the synthesis of polymers for the biomedical and pharmaceutical fields. Its properties can be
tailored by using different isomers, which, although sharing the same molecular formula, exhibit
distinct physical and chemical characteristics. This guide provides a comprehensive overview
of the most common isomers of octyl methacrylate: n-octyl methacrylate, isooctyl
methacrylate, and 2-ethylhexyl methacrylate.

Chemical Identification and Physical Properties

The term "octyl methacrylate" can refer to several isomers with the chemical formula
C12H2202. The specific isomer used can significantly impact the properties of the resulting
polymer. The Chemical Abstracts Service (CAS) number is a unique identifier for each specific
substance.

Table 1: CAS Numbers and Synonyms of Octyl Methacrylate Isomers
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Isomer CAS Number Synonyms

Octyl 2-methyl-2-propenoate,
n-Octyl methacrylate 2157-01-9 Methacrylic acid, octyl ester,
OMA[1]

2-Propenoic acid, 2-methyl-,
Isooctyl methacrylate 28675-80-1 isooctyl ester, Methacrylic acid,
isooctyl ester[2][3]

2-Ethylhexyl 2-methylprop-2-
2-Ethylhexyl methacrylate 688-84-6 enoate, Methacrylic acid 2-
ethylhexyl ester, EHMA[4][5][6]

The physical properties of these isomers are critical for their application in various fields. Key
quantitative data are summarized in the table below for easy comparison.

Table 2: Physical and Chemical Properties of Octyl Methacrylate Isomers

n-Octyl Isooctyl 2-Ethylhexyl
Property
methacrylate methacrylate methacrylate
Molecular Formula C12H2202[1][7] C12H2202[2][3] C12H2202[4][5]
Molecular Weight 198.30 g/mol [1][7][8] 198.31 g/mol [2] 198.30 g/mol [4][5]
. 0.884 g/cm? at 25
Density 0.89 g/cm?3[1][8] 0.879 g/cm?3[3]
°C[7]
N , 105°Cat0.3 247 °C at 760
Boiling Point 228 °C[7]
mmHg[1][7] mmHg[3]
Flash Point 82 °C[9] 91.4 °C[3] 92 °C (closed cup)[5]
Refractive Index 1.4370 (20 °C)[1][8] 1.436[3] 1.439 (20 °C)[10]
o <0.1 mg/mL at 18
Solubility in Water Insoluble[3] Insoluble

°C[1]

Isomeric Relationships
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The relationship between the different octyl methacrylate isomers is based on the structure of
the octyl group attached to the methacrylate moiety. This structural difference is the primary
reason for the variation in their physical properties.

Octyl Methacrylate

n-Octyl Methacrylate 2-Ethylhexyl Methacrylate

Click to download full resolution via product page
Caption: Isomeric forms of octyl methacrylate.

Experimental Protocols

The synthesis of polymers using octyl methacrylate isomers is a common application. Below
are generalized experimental protocols for the free-radical polymerization of these monomers.

Protocol 1: Synthesis of Poly(2-Ethylhexyl Methacrylate)
via Anionic Polymerization
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This protocol describes the synthesis of block copolymers of 2-ethylhexyl methacrylate
(EHMA), n-hexyl methacrylate (HMA), and methyl methacrylate (MMA) using potassium tert-
butoxide (t-BuOK) as an initiator.

Materials:

2-Ethylhexyl methacrylate (EHMA)

e n-Hexyl methacrylate (HMA)

o Methyl methacrylate (MMA)

o Potassium tert-butoxide (t-BuOK)

 Tetrahydrofuran (THF)

¢ Inhibitor remover column

Methodology:

e Purify the monomers (EHMA, HMA, MMA) by passing them through an inhibitor remover
column.

 In areaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the initiator,
t-BuOK, in THF.

« Initiate the polymerization by adding the first monomer (e.g., EHMA) to the initiator solution
at a controlled temperature (e.g., 0 °C).

» Allow the polymerization of the first block to proceed to completion (typically monitored by
techniques like gas chromatography).

e Sequentially add the subsequent monomers (e.g., HMA and then MMA) to the living polymer
chains to form the block copolymer.

e Maintain the reaction at the controlled temperature until the polymerization of all blocks is
complete (conversions are typically above 99%).
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o Terminate the polymerization by adding a terminating agent, such as methanol.
o Precipitate the resulting polymer in a non-solvent like methanol, filter, and dry under vacuum.

o Characterize the block copolymers using Gel Permeation Chromatography (GPC) to
determine molecular weight and polydispersity, and *H-NMR to confirm the composition.[11]

Protocol 2: Synthesis of Isooctyl Acrylate via
Esterification

This protocol outlines the industrial preparation of isooctyl acrylate through esterification.

Materials:

Acrylic acid

Isooctanol

Polymerization inhibitor

Water-soluble catalyst

Methodology:

o Charge an esterification reaction kettle sequentially with a polymerization inhibitor, acrylic
acid, and isooctanol.

 Stir the mixture and add a water-soluble catalyst.

o Control the temperature and pressure over a period of 5-6 hours to carry out the
esterification reaction and obtain the crude product.

e The reaction can be performed in stages with increasing vacuum and temperature to
optimize the esterification rate and improve safety and yield. For instance:

o React at 88.0-92.0 °C under a vacuum of -38.0 to -43.0 Kpa for 0.8-1.2 hours.
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o Increase the temperature to 95.0-97.5 °C and vacuum to -53.0 to -58.0 Kpa for another
0.8-1.2 hours.

o Continue to increase the temperature and vacuum in stages to drive the reaction to
completion.[12]

 Purify the crude product, typically through distillation, to remove unreacted starting materials
and byproducts.

Applications in Research and Drug Development

Octyl methacrylate and its isomers are valuable in the development of various materials for
the pharmaceutical and biomedical industries due to their biocompatibility and tunable
properties.

o Drug Delivery: Copolymers of methacrylates are used to create transdermal patches, film-
forming sprays, and microsponges for controlled drug release.[13] The choice of isomer can
influence the hydrophilicity of the polymer matrix, thereby affecting drug penetration through
the skin.

o Dental Materials: Methacrylate monomers are components of polymer-based dental
restorative materials.[14] However, incomplete polymerization can lead to monomer leakage,
which has prompted research into their toxicological effects.

o Coatings and Adhesives: These monomers are used in the production of coating resins,
adhesives, and textile treating agents.[15] Their hydrophobic nature imparts chemical
resistance and weatherability to the final products.

Safety and Handling

Methacrylate monomers are generally considered to be irritants and sensitizers. Proper
handling and personal protective equipment are essential.

» Hazards: Causes skin and serious eye irritation. May cause respiratory irritation and allergic
skin reactions.[16]
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e Handling: Work in a well-ventilated area and avoid breathing vapors. Wear protective gloves,
clothing, and eye/face protection.[1]

o Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight. These
monomers can polymerize if not stored correctly; they are often supplied with an inhibitor to
prevent premature polymerization.[7]

This guide provides a foundational understanding of octyl methacrylate and its common
isomers. For specific applications, further research into the detailed properties and safety
requirements of each isomer is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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